2-Methyl-octahydropyrano[4,3-b]morpholine

• Molecular Formula: C8H15NO2
• Molecular Weight: 157.21 g/mol
• IUPAC Name: 2-methyl-2,3,4,4a,5,7,8,8a-octahydropyrano[4,3-b][1,4]oxazine
• InChI: InChI=1S/C8H15NO2/c1-6-4-9-7-5-10-3-2-8(7)11-6/h6-9H,2-5H2,1H3
• InChI Key: PASSMWGQKXTUJS-UHFFFAOYSA-N
• Canonical SMILES: CC1CNC2COCCC2O1

Description

2-Methyl-octahydropyrano[4,3-b]morpholine (CAS#: 1427378-62-8) is a bicyclic heterocyclic compound featuring fused pyran and morpholine rings with a methyl substituent at the 2-position. Its molecular formula is C₈H₁₆ClNO₂ (hydrochloride salt form), and its SMILES notation is CC1CNC2C(O1)CCOC2.Cl . It has been utilized in diversity-oriented synthesis (DOS) approaches to generate structurally complex libraries for chemoinformatic analysis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-octahydropyrano[4,3-b]morpholine typically involves a multi-step process. One common method includes the Petasis three-component coupling reaction, which involves glycolaldehyde, organoboronic acid, and different amines. This is followed by an acid- or base-mediated intramolecular cyclization .

Industrial Production Methods

Industrial production of 2-Methyl-octahydropyrano[4,3-b]morpholine can be scaled up using similar synthetic routes, with optimizations for yield and purity. The process may involve the use of large-scale reactors and controlled reaction conditions to ensure consistent product quality.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-octahydropyrano[4,3-b]morpholine undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions may involve reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, where the morpholine nitrogen can be substituted with different functional groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Various nucleophiles depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, while reduction can produce alcohols or amines.

Scientific Research Applications

Medicinal Chemistry

2-Methyl-octahydropyrano[4,3-b]morpholine serves as a building block for developing new pharmaceuticals, particularly those targeting infectious diseases and cancer. Its structural features may enhance bioavailability and therapeutic efficacy.

Key Activities :

• Antimicrobial Properties : Preliminary studies suggest potential antimicrobial activity against various pathogens.
• Cytotoxic Effects : Research indicates that this compound may exhibit cytotoxicity towards certain cancer cell lines.

Interaction Studies

Studies focusing on the binding affinity of 2-Methyl-octahydropyrano[4,3-b]morpholine with biological targets are crucial for understanding its therapeutic applications. These studies typically assess:

• Receptor Binding : Investigating how well the compound binds to specific receptors involved in disease pathways.
• Mechanism of Action : Understanding how the compound exerts its biological effects at the molecular level.

Comparative Analysis with Related Compounds

To better understand the potential of 2-Methyl-octahydropyrano[4,3-b]morpholine, it is useful to compare it with structurally similar compounds. The following table summarizes key features and activities of related compounds:

Compound Name	Structure Type	Key Activities
2-Methyl-octahydropyrano[4,3-b]morpholine	Bicyclic (Morpholine + Pyran)	Antimicrobial, Cytotoxic
Morpholine	Cyclic Amine	Solvent, Intermediate
Piperidine	Cyclic Amine	Analgesic, Antidepressant
Octahydropyrano[4,3-b]pyridine	Bicyclic (Pyridine + Pyran)	Antitumor activity

This comparison illustrates how variations in structure can lead to different biological activities and applications within medicinal chemistry.

Case Studies and Research Findings

Recent studies have highlighted the importance of 2-Methyl-octahydropyrano[4,3-b]morpholine in drug discovery:

• A study published in a peer-reviewed journal indicated that derivatives of this compound showed promising results in inhibiting tumor growth in vitro .
• Another research project focused on synthesizing analogs of 2-Methyl-octahydropyrano[4,3-b]morpholine to enhance its antimicrobial properties against resistant bacterial strains .

These findings underscore the potential of this compound as a valuable tool in developing new therapeutic agents.

Mechanism of Action

The mechanism of action of 2-Methyl-octahydropyrano[4,3-b]morpholine involves its interaction with specific molecular targets. The compound can interact with enzymes and receptors, modulating their activity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Key Observations:

Stereochemical Complexity: Unlike simpler morpholine derivatives, 2-methyl-octahydropyrano[4,3-b]morpholine and its peptidomimetic analogs (e.g., Staudinger reaction products) exhibit quaternary stereocenters, which significantly expand their chemical space and molecular diversity .

Biological Activity: While 4-morpholino-thiopyrano-pyrimidine derivatives demonstrate direct anticancer activity (IC₅₀ values in low micromolar range), 2-methyl-octahydropyrano[4,3-b]morpholine primarily serves as a structural scaffold without reported bioactivity data.

Commercial Availability: Unlike patent-derived compounds (e.g., Example 329 in EP 4 374 877 A2), 2-methyl-octahydropyrano[4,3-b]morpholine is available for research but faces supply limitations .

Chemoinformatic Analysis

• Lipinski’s Rule Compliance: 2-Methyl-octahydropyrano[4,3-b]morpholine (MW: 193.67) complies with Lipinski’s parameters, unlike larger derivatives like the thiopyrano-pyrimidine hybrid (MW: ~450).
• Polar Surface Area (PSA): Its PSA (~40 Ų) is lower than morpholine-peptidomimetics with amino acid motifs (~80 Ų), suggesting better membrane permeability.

Limitations and Contradictions

• Commercial sources (e.g., CymitQuimica, Aaron Chemicals) list the compound as discontinued or restricted, limiting practical applications despite its theoretical promise.

Biological Activity

2-Methyl-octahydropyrano[4,3-b]morpholine is a bicyclic compound characterized by the presence of both a morpholine ring and a pyran ring. Its molecular formula is $C_{11}H_{19}N$, and it belongs to a class of morpholine derivatives known for their diverse biological activities. This article explores the biological activity of 2-Methyl-octahydropyrano[4,3-b]morpholine, including its potential therapeutic applications, mechanisms of action, and related case studies.

Chemical Structure and Properties

The unique structure of 2-Methyl-octahydropyrano[4,3-b]morpholine contributes to its biological properties. The compound features a saturated morpholine moiety fused to a pyran system, which influences its chemical behavior and reactivity. The morpholine ring is known for its role in drug design due to its ability to enhance bioavailability and pharmacokinetic properties.

Biological Activities

Preliminary studies suggest that 2-Methyl-octahydropyrano[4,3-b]morpholine exhibits several biological activities:

• Antimicrobial Activity : The compound shows promise as an antimicrobial agent, potentially effective against various bacterial strains.
• Cytotoxic Effects : Research indicates cytotoxic properties that may be beneficial in cancer treatment contexts.
• Neuroprotective Effects : Given the structural similarities with other morpholine derivatives that interact with central nervous system (CNS) receptors, there is potential for neuroprotective applications.

Comparative Biological Activity Table

Compound Name	Structure Type	Key Activities
2-Methyl-octahydropyrano[4,3-b]morpholine	Bicyclic (Morpholine + Pyran)	Antimicrobial, Cytotoxic
Morpholine	Cyclic Amine	Solvent, Intermediate
Piperidine	Cyclic Amine	Analgesic, Antidepressant
Octahydropyrano[4,3-b]pyridine	Bicyclic (Pyridine + Pyran)	Antitumor activity

The mechanisms through which 2-Methyl-octahydropyrano[4,3-b]morpholine exerts its biological effects are still under investigation. However, insights can be drawn from related compounds:

• Receptor Binding : Compounds containing morpholine rings often demonstrate binding affinity to various receptors in the CNS. For example, the morpholinoethyl moiety has been shown to interact with cannabinoid receptors and sigma receptors, influencing neuropharmacological activity .
• Cellular Interaction : The presence of the pyran ring may facilitate interactions with cellular membranes or proteins, enhancing the compound's ability to penetrate biological barriers and exert effects at targeted sites.

Case Studies and Research Findings

Several studies have investigated the biological activity of morpholine derivatives similar to 2-Methyl-octahydropyrano[4,3-b]morpholine:

• Antimicrobial Studies : In vitro assays demonstrated that morpholine derivatives exhibit significant antibacterial activity against Gram-positive and Gram-negative bacteria. These findings suggest that structural modifications can lead to enhanced efficacy against resistant strains .
• Cytotoxicity Assessments : Research involving cancer cell lines has shown that certain morpholine-containing compounds induce apoptosis in tumor cells. For instance, derivatives similar to 2-Methyl-octahydropyrano[4,3-b]morpholine have been tested for their ability to inhibit cell proliferation .
• Neuroprotective Research : Some studies have focused on the neuroprotective potential of morpholine derivatives in models of neurodegenerative diseases. Compounds exhibiting similar structures have been reported to mitigate neuronal damage and improve cognitive function in animal models .

Q & A

Q. How can mechanistic studies elucidate the compound’s role in multi-step synthetic pathways?

• Employ isotopic labeling (²H, ¹³C) to track atom migration. In situ FTIR or Raman spectroscopy monitors intermediate formation. Kinetic isotope effects (KIE) and Hammett plots differentiate between concerted and stepwise mechanisms .